Cas no 1343030-97-6 (5-(1-Ethyl-1H-pyrazol-4-yl)-2-methylpiperidine)

• Product Name: 5-(1-Ethyl-1H-pyrazol-4-yl)-2-methylpiperidine
• CAS No: 1343030-97-6
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• CID: 5740212
• PubChem ID: 64458017
• Update Time: 2025-06-28

5-(1-Ethyl-1H-pyrazol-4-yl)-2-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• EN300-1476741
• CS-0283417
• AKOS013781703
• 5-(1-ethyl-1H-pyrazol-4-yl)-2-methylpiperidine
• 1343030-97-6
• Piperidine, 5-(1-ethyl-1H-pyrazol-4-yl)-2-methyl-
• 5-(1-Ethyl-1H-pyrazol-4-yl)-2-methylpiperidine

• Inchi： 1S/C11H19N3/c1-3-14-8-11(7-13-14)10-5-4-9(2)12-6-10/h7-10,12H,3-6H2,1-2H3
• InChI Key： LAYSWIBRZWNTGC-UHFFFAOYSA-N
• SMILES： N1CC(C2C=NN(CC)C=2)CCC1C

Computed Properties

• Exact Mass: 193.157897619g/mol
• Monoisotopic Mass: 193.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 29.8Ų

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 315.2±30.0 °C(Predicted)
• pka: 10.06±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 5-(1-Ethyl-1H-pyrazol-4-yl)-2-methylpiperidine

Comprehensive Guide to 5-(1-Ethyl-1H-pyrazol-4-yl)-2-methylpiperidine (CAS No. 1343030-97-6): Properties, Applications, and Market Insights

The compound 5-(1-Ethyl-1H-pyrazol-4-yl)-2-methylpiperidine (CAS No. 1343030-97-6) is a specialized chemical with a unique molecular structure, combining a pyrazole ring and a piperidine moiety. This structural feature makes it a valuable intermediate in pharmaceutical and agrochemical research. The growing interest in heterocyclic compounds and their applications in drug discovery has positioned this compound as a subject of significant scientific and industrial attention.

One of the key reasons for the rising demand for 5-(1-Ethyl-1H-pyrazol-4-yl)-2-methylpiperidine is its potential role in the development of central nervous system (CNS) drugs. Researchers are exploring its utility in modulating neurotransmitter activity, particularly in conditions like anxiety and depression. The compound's lipophilic properties and ability to cross the blood-brain barrier make it a promising candidate for further study. Additionally, its pyrazole component is known for its bioisosteric properties, which can enhance drug efficacy and reduce side effects.

In the agrochemical sector, 5-(1-Ethyl-1H-pyrazol-4-yl)-2-methylpiperidine is being investigated for its potential as a pesticide intermediate. The piperidine ring is a common motif in many crop protection agents, and the addition of the ethyl-pyrazole group could improve target specificity. This aligns with the global trend toward sustainable agriculture and the need for environmentally friendly pest control solutions. Companies are increasingly focusing on green chemistry principles, and this compound could play a role in developing next-generation agrochemicals.

The synthesis of 5-(1-Ethyl-1H-pyrazol-4-yl)-2-methylpiperidine involves multi-step organic reactions, often starting from readily available pyrazole derivatives. Researchers are optimizing these processes to improve yield and scalability, addressing challenges such as regioselectivity and reaction efficiency. Recent advancements in catalytic methods and flow chemistry have opened new avenues for cost-effective production, making this compound more accessible for industrial applications.

From a market perspective, the demand for 5-(1-Ethyl-1H-pyrazol-4-yl)-2-methylpiperidine is expected to grow, driven by its applications in pharmaceutical R&D and agrochemical innovation. The compound's CAS No. 1343030-97-6 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research. Suppliers and manufacturers are ramping up production to meet the needs of academic institutions, contract research organizations (CROs), and pharmaceutical companies.

In conclusion, 5-(1-Ethyl-1H-pyrazol-4-yl)-2-methylpiperidine (CAS No. 1343030-97-6) represents a versatile and high-potential compound with broad applications in drug discovery and crop protection. Its unique structural features and ongoing research into its properties make it a compound to watch in the coming years. As the scientific community continues to explore its capabilities, this molecule could unlock new opportunities in medicinal chemistry and sustainable agriculture.